Cas no 3764-01-0 (2,4,6-Trichloropyrimidine)

2,4,6-Trichloropyrimidine Properties

Names and Identifiers

• 2,4,6-Trichloropyrimidine
• TPI
• 2,4,6-Trichlopyrimidine
• 2,4,6-Trichloropyrim
• 2,3-DIHYDROIMIDAZO 2,1-B?BENZO
• 2,4,6-trichloro-1,3-pyrimidine
• 2,4,6-trichloropyridmidine
• 2,4,6-trichloro-pyrimidine
• 2,4,6-trichlorpyrimidin
• cyanuric chloride
• EINECS 223-183-0
• Pyrimidine,2,4,6-trichloro
• 2,4,6-Trichloropyrimidine,98%
• FT-0609856
• 2,4,6-trichloro pyrimidine
• Pyrimidine, 2,4,6-trichloro-
• InChI=1/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1
• MFCD00006063
• CHEMBL3187275
• DTXCID4029143
• AM20100003
• 3764-01-0
• DTXSID5049287
• AI3-26566
• 2,6-Trichloropyrimidine
• ESA3TV26AP
• CAS-3764-01-0
• AKOS003628496
• EN300-15137
• Tox21_202916
• Z104510074
• CS-W008766
• NSC-6494
• A6424
• W-106525
• SY001498
• BP-10681
• 2,4,6-Trichloropyrimidine, 97%
• PS-5328
• NSC6494
• CCRIS 7597
• AC-2473
• NS00030234
• T0417
• NSC 6494
• F0001-1082
• UNII-ESA3TV26AP
• 2.4.6-Trichloropyrimidin
• SCHEMBL218052
• NCGC00260462-01
• DB-019828
• 2,4,6-Trichloro-pyrimidine; NSC 6494;
• +Expand

• MDL： MFCD00006063
• InChIKey： DPVIABCMTHHTGB-UHFFFAOYSA-N
• Inchi： 1S/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1H
• SMILES： ClC1=CC(Cl)=NC(Cl)=N1
• BRN： 118284

Computed Properties

• Exact Mass: 181.92100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 181.921
• Heavy Atom Count: 9
• Complexity: 89.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 2.43680
• PSA: 25.78000
• Refractive Index: n20/D 1.57(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 210-215 °C(lit.)
• Melting Point: 23-25 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Sticky Oil to Solid
• Density: 1.595 g/mL at 20 °C(lit.)

2,4,6-Trichloropyrimidine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36-S24/25-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN1759
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：8

2,4,6-Trichloropyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%